2-(Thiophen-3-yl)propanal
Cat. No. B8707965
M. Wt: 140.20 g/mol
InChI Key: YPWGRPBZJBMRBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07365085B2
Procedure details
A solution of methoxymethyldiphenyl phosphonium chloride (4 g, 11.9 mmol) in anhydrous ethanol (50 ml) was cooled to 0° C. and sodium ethoxide (0.8 g, 8.25 mmol) was added. After the mixture had warmed to room temperature, 1-thiophen-3-yl-ethanone (0.7 g, 5.9 mmol) was added and the reaction mixture was heated to 120° C. for 30 min in Microwave. The mixture was filtered and the filtrate was concentrated. The crude product was purified by silica gel column chromatograph using EtOAc:Hexane/20:80 as the eluent to give 0.5 g (54.5% yield) 3-((E or Z)-2-methoxy-1-methyl-vinyl)-thiophene. The solution of 3-((E or Z)-2-methoxy-1-methyl-vinyl)-thiophene in THF:HCl: H2O (10 ml total, 9:0.5:1) was heated to 150° C. for 30 min in microwave. After the mixture was concentrated the residue was partitioned between EtOAc and water. The combined organic layers were washed with sodium bicarbonate, water, brine, dried over sodium sulfate and concentrated to give the title compound as an oil 250 mg (30%).
Identifiers
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REACTION_CXSMILES
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[S:1]1[CH:5]=[CH:4][CH:3]=[CH:2]1.Cl.O.[CH2:8]1C[O:11][CH2:10][CH2:9]1>>[S:1]1[CH:5]=[CH:4][C:3]([CH:9]([CH3:8])[CH:10]=[O:11])=[CH:2]1
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Inputs
Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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After the mixture was concentrated the residue
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CUSTOM
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Type
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CUSTOM
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Details
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was partitioned between EtOAc and water
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with sodium bicarbonate, water, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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S1C=C(C=C1)C(C=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 250 mg | |
| YIELD: PERCENTYIELD | 30% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
